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Compound of Interest

Compound Name: 2,4-Dibromoanisole

Cat. No.: B1585499

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 2,4-Dibromoanisole.

Frequently Asked Questions (FAQs)

Q1: What is 2,4-Dibromoanisole and what are its primary applications?

Al: 2,4-Dibromoanisole, with the molecular formula C7HeBr20, is a chemical compound that
appears as a white or light yellow powder.[1][2] It serves as a crucial intermediate in organic
synthesis, particularly in the development of pharmaceuticals such as anti-cancer and anti-
inflammatory agents.[1] It is also used in the formulation of agrochemicals like pesticides and
herbicides, and in the production of specialty chemicals, including flame retardants and dyes.

[11[3]
Q2: What are the recommended storage conditions for 2,4-Dibromoanisole?

A2: To ensure its stability, 2,4-Dibromoanisole should be stored in a cool, dry, and well-
ventilated area.[4][5] The container should be kept tightly closed and sealed.[4][5] Several
suppliers recommend storage at room temperature.[1][6][7]

Q3: What personal protective equipment (PPE) is required when handling 2,4-
Dibromoanisole?

A3: When handling 2,4-Dibromoanisole, it is imperative to use appropriate personal protective
equipment to prevent exposure. This includes:
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o Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8][9]

» Skin Protection: Wear durable, chemical-resistant gloves and protective clothing to prevent
skin contact.[8][9][10]

e Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or there is a
risk of inhaling dust, a NIOSH/MSHA approved respirator should be used.[9][11][12]

Q4: What are the primary hazards associated with 2,4-Dibromoanisole?

A4: 2,4-Dibromoanisole is classified with several hazards. It can cause skin irritation (H315)
and serious eye irritation (H319).[4][13] It may also cause an allergic skin reaction (H317) and
respiratory irritation (H335).[4][13][14] Some data also suggests it may be harmful if swallowed.
[14]

Q5: How should | respond to an accidental spill of 2,4-Dibromoanisole?

A5: In the event of a spill, ensure adequate ventilation and wear the appropriate personal
protective equipment.[4] For a solid spill, you should sweep it up and place it into a suitable,
sealed container for disposal.[8] Avoid generating dust.[15] For a liquid spill, absorb it with an
inert material like vermiculite or sand and then place it in a suitable container for disposal.[4][9]
Prevent the spilled material from entering drains or waterways.[4][16]

Q6: What are the proper first-aid measures in case of exposure?

A6: Immediate first aid is crucial in case of accidental exposure:

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention.[4][8]

o Skin Contact: Wash the affected area immediately with soap and plenty of water while
removing all contaminated clothing. Get medical attention if irritation occurs.[4][8]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek medical attention.[4][8]
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 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4][12][17]

Q7: What substances are incompatible with 2,4-Dibromoanisole?

A7: 2,4-Dibromoanisole should not be stored or handled with strong oxidizing agents and
strong acids to avoid potentially hazardous reactions.[8][9]

Q8: How should | dispose of 2,4-Dibromoanisole waste?

A8: 2,4-Dibromoanisole and its containers must be disposed of as hazardous waste.[4]
Disposal should be carried out in accordance with all applicable local, regional, and national
regulations.[8] It is important to consult with environmental services or hazardous waste
disposal professionals to ensure compliance.

Troubleshooting Guide
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Issue

Potential Cause(s)

Troubleshooting Steps

Difficulty Dissolving the

Compound

The compound has low
solubility in aqueous solutions.
[18]

Use an appropriate organic
solvent. Consult literature for
suitable solvents for your

specific reaction.

Inconsistent Experimental

Results

- Impurity of the compound.-
Degradation due to improper
storage.- Contamination during

handling.

- Verify the purity of the 2,4-
Dibromoanisole using an
appropriate analytical method
(e.g., GC, NMR).- Ensure the
compound has been stored
according to the recommended
conditions (cool, dry, tightly
sealed).- Review handling
procedures to minimize cross-

contamination.

Skin or Eye Irritation During

Handling

Inadequate or improper use of
Personal Protective Equipment
(PPE).

- Immediately follow first-aid
procedures.- Review and
ensure proper PPE is being
worn at all times, including
chemical-resistant gloves and
safety goggles.[8][9]- Handle
the compound in a well-
ventilated area or a fume hood

to avoid dust inhalation.

Data Presentation

Table 1: Physical and Chemical Properties of 2,4-Dibromoanisole
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Property Value Reference(s)

CAS Number 21702-84-1 [1]14]

Molecular Formula C7HeBr20 [1][4][18]

Molecular Weight 265.93 g/mol [11[4][14]
White to light yellow

Appearance _ [1][8]
powder/solid

Melting Point 60 - 64 °C /140 -147.2 °F [1]I3][8][18]

Boiling Point 101 -106 °C @ 1 mmHg [31[8][18]

Density ~1.8 g/cm?3 [18]

o Practically insoluble (~0.034
Solubility in Water [18]

g/L)

Table 2: Safety and Hazard Information
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Precautionary

Hazard GHS Hazard
o Statement Reference(s)

Classification Statement

Examples
Skin Irritation H315: Causes skin P280: Wear protective A1)
(Category 2) irritation gloves.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water
Eye Irritation H319: Causes serious  for several minutes. al13)
(Category 2) eye irritation Remove contact

lenses, if present and

easy to do. Continue

rinsing.
Skin Sensitization H317: May cause an P261: Avoid breathing al4)
(Category 1) allergic skin reaction dust.
Specific target organ
toxicity — single P271: Use only

H335: May cause )
exposure (Category ) o outdoors or in a well- [13][14]
) respiratory irritation _

3), Respiratory tract ventilated area.

irritation

Experimental Protocols
Protocol 1: Safe Weighing and Handling of Solid 2,4-Dibromoanisole
o Preparation: Before handling, ensure you are in a well-ventilated laboratory space or are

using a fume hood. Put on all required PPE, including a lab coat, chemical safety goggles,
and chemical-resistant gloves.

» Container Handling: Retrieve the 2,4-Dibromoanisole container from its designated storage
location. Check the container for any damage or leaks before opening.

» Weighing: Open the container carefully. Use a clean spatula to transfer the desired amount
of the solid compound onto a weigh boat on a calibrated analytical balance. Avoid creating
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dust. If dust is generated, ensure it is contained within the fume hood.

o Cleanup: Once the desired amount is weighed, securely close the main container. Clean the
spatula and the weighing area of any residual powder. Dispose of any contaminated
materials (e.g., weigh boat, gloves) as hazardous waste.

Protocol 2: Spill Cleanup Procedure for Solid 2,4-Dibromoanisole

o Area Evacuation and Alert: Alert personnel in the immediate area of the spill. If the spill is
large, evacuate the laboratory and inform the appropriate safety officer.

o Assess the Spill: Cautiously assess the extent of the spill. Ensure you have the correct PPE
before proceeding with the cleanup.

o Containment: Prevent the spilled material from spreading or entering drains.

e Cleanup: Carefully sweep up the spilled solid material.[8] Avoid any actions that could
generate dust. Place the collected material into a clearly labeled, sealable container for
hazardous waste.

o Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

o Waste Disposal: Dispose of all cleanup materials, including contaminated gloves and
cleaning cloths, as hazardous waste according to institutional and local regulations.[8]

Visualizations
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Start: Prepare to Handle
2,4-Dibromoanisole

Step 1: Don Correct PPE
(Gloves, Goggles, Lab Coat)

Step 2: Ensure Proper Ventilation
(Fume Hood)

Step 3: Weigh Compound Carefully
(Avoid Dust)

.

Step 4: Transfer to Reaction Vessel

Step 5: Clean Equipment & Workspace

Step 6: Return Compound to
Proper Storage

Step 7: Dispose of Waste
(Hazardous Waste)

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4-Dibromoanisole.
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Spill Occurs

Is the spill major?

Evacuate Area &
Alert Safety Officer

Don Appropriate PPE

Contain the Spill

Clean up with appropriate
materials (sweep solid)

Dispose of waste in
sealed, labeled container

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585499#handling-and-storage-of-2-4-
dibromoanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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